Cas no 1114-91-6 (2,4,5,7-Octanetetrone)

• Product Name: 2,4,5,7-Octanetetrone
• CAS No: 1114-91-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 233576
• PubChem ID: 70688
• Update Time: 2025-04-19

2,4,5,7-Octanetetrone Chemical and Physical Properties

Names and Identifiers

• 2,4,5,7-Octanetetrone
• octane-2,4,5,7-tetrone
• Octane-2,4,5,7-tetraone
• SCHEMBL11223569
• EINECS 214-218-0
• 1114-91-6
• AHB5Q42J6S
• NS00045184
• DTXSID60149646
• Oxalyldiaceton

• Inchi： 1S/C8H10O4/c1-5(9)3-7(11)8(12)4-6(2)10/h3-4H2,1-2H3
• InChI Key： TVDDXVUEWIHEHC-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)=O)=O)CC(C)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: -0.7
• Topological Polar Surface Area: 68.3A^2

Experimental Properties

• Density: 1.141
• Boiling Point: 252.3°Cat760mmHg
• Flash Point: 99.9°C
• Refractive Index: 1.439
• PSA: 68.28